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Compound of Interest

Compound Name: 15-Methyltetracosanoyl-CoA

Cat. No.: B15549592

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
15-Methyltetracosanoyl-CoA is a long-chain branched fatty acyl-CoA. Such molecules are

key metabolic intermediates in various biological pathways and are of increasing interest in the

study of metabolic disorders and as potential biomarkers. Understanding the physicochemical

properties of 15-Methyltetracosanoyl-CoA is fundamental for developing analytical methods,

understanding its biological transport and interactions, and for its potential synthesis and use in

research. This technical guide provides a summary of the predicted physicochemical properties

of 15-Methyltetracosanoyl-CoA, outlines relevant experimental protocols for its analysis, and

illustrates its metabolic context.

Predicted Physicochemical Properties
The physicochemical properties of 15-Methyltetracosanoyl-CoA have been predicted using

computational models due to the limited availability of experimental data for this specific

molecule. These predictions provide valuable estimates for researchers. The data is

summarized in the table below.
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Property Predicted Value

Molecular Formula C46H84N7O17P3S

Molecular Weight 1130.18 g/mol

logP (Octanol-Water Partition Coefficient) 8.5 - 9.5

Aqueous Solubility
Very low (predicted to be in the order of ng/L to

µg/L)

pKa (most acidic) ~0.9 (phosphate group)

pKa (most basic) ~4.0 (adenine moiety)

Melting Point Not available

Boiling Point Not available

Metabolic Context of Branched-Chain Fatty Acyl-
CoAs
Very long-chain and branched-chain fatty acids are primarily metabolized through peroxisomal

β-oxidation.[1][2][3] Unlike the β-oxidation of straight-chain fatty acids in the mitochondria, the

presence of a methyl branch requires specific enzymatic machinery. The degradation of 15-
Methyltetracosanoyl-CoA is expected to proceed through a series of α- and/or β-oxidation

steps within the peroxisome to shorten the carbon chain before the resulting products are

further metabolized in the mitochondria.[4]

The diagram below illustrates a generalized pathway for the initial steps of peroxisomal β-

oxidation of a branched-chain fatty acyl-CoA.
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Caption: Generalized pathway of peroxisomal β-oxidation of a branched-chain fatty acyl-CoA.

Experimental Protocols
The analysis of long-chain fatty acyl-CoAs such as 15-Methyltetracosanoyl-CoA typically

involves extraction from a biological matrix followed by sensitive analytical techniques like liquid

chromatography-mass spectrometry (LC-MS). The following is a generalized protocol that can

be adapted for the analysis of 15-Methyltetracosanoyl-CoA.

Sample Preparation and Extraction
This protocol is a general guideline and may require optimization based on the specific sample

matrix.

Objective: To extract long-chain fatty acyl-CoAs from tissues or cells while minimizing

degradation.

Materials:

Homogenization buffer (e.g., potassium phosphate buffer with protease inhibitors)

Organic solvent (e.g., acetonitrile, methanol, or isopropanol)

Internal standard (e.g., a C17:0 or other odd-chain fatty acyl-CoA)

Solid-phase extraction (SPE) cartridges (e.g., C18)
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Procedure:

Homogenize the tissue or cell pellet in ice-cold homogenization buffer.

Add an internal standard to the homogenate.

Precipitate proteins by adding an equal volume of cold organic solvent.

Centrifuge to pellet the precipitated proteins.

Collect the supernatant containing the acyl-CoAs.

For further purification and concentration, pass the supernatant through a pre-conditioned

SPE cartridge.

Wash the cartridge to remove interfering substances.

Elute the acyl-CoAs with an appropriate solvent mixture (e.g., methanol with a small

percentage of ammonium hydroxide).

Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS

analysis.

LC-MS/MS Analysis
Objective: To separate and quantify 15-Methyltetracosanoyl-CoA.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass

spectrometer.

Chromatographic Conditions (Example):

Column: C18 reversed-phase column suitable for high pH conditions.

Mobile Phase A: Ammonium hydroxide in water.

Mobile Phase B: Acetonitrile.
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Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is typically

used to elute the long-chain acyl-CoAs.

Flow Rate: Dependent on the column dimensions.

Column Temperature: Maintained at a constant temperature (e.g., 40-50 °C).

Mass Spectrometry Conditions (Example):

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for 15-
Methyltetracosanoyl-CoA and the internal standard would need to be determined. A

common neutral loss of 507 Da is often observed for acyl-CoAs.

The workflow for the analysis of 15-Methyltetracosanoyl-CoA is depicted in the diagram

below.
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Caption: General experimental workflow for the analysis of 15-Methyltetracosanoyl-CoA.

Conclusion
This technical guide provides an overview of the predicted physicochemical properties of 15-
Methyltetracosanoyl-CoA, its metabolic context, and general methodologies for its analysis.

The provided data and protocols serve as a valuable resource for researchers and scientists in

the fields of metabolomics, lipidomics, and drug development, facilitating further investigation

into the biological roles of this and other branched-chain fatty acyl-CoAs. The continued

development of analytical techniques and computational models will further enhance our

understanding of these complex lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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